4-ethyl-2-methoxybenzaldehyde
Description
4-Ethyl-2-methoxybenzaldehyde is a chemical compound with the molecular formula C10H12O2 . It is a derivative of benzaldehyde, which is a colorless liquid and is commercially available . It can be prepared from the Friedel-Crafts formylation of toluene with carbon monoxide and hydrogen chloride under Gattermann-Koch conditions .
Synthesis Analysis
The synthesis of 4-ethyl-2-methoxybenzaldehyde can involve reactions at the benzylic position . These reactions can include free radical bromination, nucleophilic substitution, and oxidation . The initiating step involves the loss of the N-bromo atom from N-bromosuccinimide (NBS), leaving behind a succinimidyl radical (S·). This radical then removes a hydrogen atom to form succinimide (SH) .Molecular Structure Analysis
The molecular structure of 4-ethyl-2-methoxybenzaldehyde consists of a benzene ring substituted with an ethyl group, a methoxy group, and a formyl group . The average mass of the molecule is 164.201 Da .Chemical Reactions Analysis
Reactions at the benzylic position are very important for synthesis problems . These can include free radical bromination, nucleophilic substitution, and oxidation . For example, in a free radical reaction, NBS loses the N-bromo atom, leaving behind a succinimidyl radical (S·). This radical then removes a hydrogen atom to form succinimide (SH) .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethyl-2-methoxybenzaldehyde can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-ethylphenol", "methanol", "sodium hydroxide", "chloroacetic acid", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium bisulfite", "sodium carbonate", "potassium permanganate", "acetic acid", "sodium acetate", "magnesium sulfate", "magnesium", "ethyl bromide" ], "Reaction": [ "4-ethylphenol is reacted with methanol and sodium hydroxide to form 4-ethylphenyl methoxyacetate.", "The resulting compound is then treated with chloroacetic acid and sulfuric acid to yield 4-ethyl-2-methoxyphenylacetic acid.", "This intermediate is then converted to 4-ethyl-2-methoxybenzaldehyde through a series of steps involving the reaction with sodium nitrite and hydrochloric acid to form the corresponding diazonium salt.", "The diazonium salt is then reduced with sodium bisulfite to form the corresponding phenol, which is subsequently oxidized with potassium permanganate in acetic acid to yield the aldehyde.", "The aldehyde is purified through recrystallization using sodium acetate and magnesium sulfate, and the final product is obtained through the reaction of the purified aldehyde with ethyl bromide in the presence of magnesium." ] } | |
CAS RN |
142224-35-9 |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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